Cas no 2231234-40-3 (1H-Indole-3-sulfonyl chloride, 7-bromo-6-chloro-)

• Product Name: 1H-Indole-3-sulfonyl chloride, 7-bromo-6-chloro-
• CAS No: 2231234-40-3
• MF: C₈H₄BrCl₂NO₂S
• MW: 328.997858047485
• CID: 5194270
• Update Time: 2025-05-22

1H-Indole-3-sulfonyl chloride, 7-bromo-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-sulfonyl chloride, 7-bromo-6-chloro-
• 7-Bromo-6-chloro-1H-indole-3-sulfonyl chloride

• Inchi： 1S/C8H4BrCl2NO2S/c9-7-5(10)2-1-4-6(15(11,13)14)3-12-8(4)7/h1-3,12H
• InChI Key： VIQCTAJVMFQDKY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2Br)C(S(Cl)(=O)=O)=C1

Additional information on 1H-Indole-3-sulfonyl chloride, 7-bromo-6-chloro-

Comprehensive Guide to 1H-Indole-3-sulfonyl chloride, 7-bromo-6-chloro- (CAS No. 2231234-40-3): Properties, Applications, and Market Insights

1H-Indole-3-sulfonyl chloride, 7-bromo-6-chloro- (CAS No. 2231234-40-3) is a specialized heterocyclic sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the indole sulfonyl chloride family, known for their versatility as intermediates in organic synthesis. The presence of both bromo and chloro substituents at the 6 and 7 positions enhances its reactivity, making it particularly valuable for constructing complex molecular architectures.

In recent years, the demand for functionalized indole derivatives has surged due to their role in developing small-molecule therapeutics and crop protection agents. Researchers frequently search for "7-bromo-6-chloro indole synthesis" or "sulfonyl chloride coupling reactions," reflecting the compound's importance in modern synthetic chemistry. The electron-withdrawing nature of the sulfonyl chloride group facilitates nucleophilic substitution reactions, while the halogen atoms offer sites for further functionalization via cross-coupling methodologies.

The physicochemical properties of 1H-Indole-3-sulfonyl chloride, 7-bromo-6-chloro- contribute to its broad utility. With a molecular weight of 324.58 g/mol, this crystalline solid typically exhibits good solubility in polar aprotic solvents like dimethylformamide (DMF) and dichloromethane. Stability studies indicate that proper storage under inert atmosphere at -20°C preserves its reactivity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for purity assessment, with many laboratories searching for "CAS 2231234-40-3 characterization data" to support their quality control protocols.

Pharmaceutical applications dominate the usage landscape for this compound. As a key building block, it enables the synthesis of kinase inhibitors and GPCR modulators, addressing current research trends in oncology and central nervous system disorders. The indole core's prevalence in FDA-approved drugs has driven significant interest in "indole-based drug discovery" and "halogenated indole derivatives." Recent patent literature reveals its incorporation into candidates targeting protein-protein interactions, a hot topic in medicinal chemistry circles.

From a commercial perspective, 1H-Indole-3-sulfonyl chloride, 7-bromo-6-chloro- occupies a niche but growing segment in fine chemicals. Suppliers frequently update their catalogs with "high-purity indole sulfonyl chlorides" to meet researcher demands. Current market analysis shows increasing procurement inquiries from contract research organizations and academic institutions, particularly in regions with strong pharmaceutical R&D ecosystems. The compound's pricing reflects its specialized nature, with cost considerations often balanced against its critical role in multistep syntheses.

Environmental and handling considerations for this material follow standard laboratory safety protocols. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment is recommended during handling due to the compound's reactivity. Disposal should comply with institutional guidelines for halogenated organic compounds, a point frequently addressed in "chemical waste management" searches by laboratory personnel.

The synthetic versatility of 1H-Indole-3-sulfonyl chloride, 7-bromo-6-chloro- continues to inspire methodological innovations. Recent publications highlight its use in palladium-catalyzed couplings and microwave-assisted reactions, aligning with industry pushes toward greener chemistry. These developments respond to frequent queries about "improving indole derivative yields" and "transition metal catalysis optimization." The compound's unique substitution pattern makes it particularly valuable for constructing molecular diversity libraries in drug discovery campaigns.

Quality standards for CAS No. 2231234-40-3 have evolved with advancing analytical technologies. Current specifications typically require ≥95% purity by HPLC analysis, with stringent controls on heavy metal content and residual solvents. These parameters reflect the compound's pharmaceutical applications and answer common quality-related searches such as "indole sulfonyl chloride purity standards." Leading manufacturers now provide comprehensive certificates of analysis and structural characterization data to support research applications.

Looking forward, the trajectory for 1H-Indole-3-sulfonyl chloride, 7-bromo-6-chloro- appears positive given ongoing trends in precision medicine and fragment-based drug design. Its structural features align well with current needs for three-dimensional molecular scaffolds in medicinal chemistry, a subject generating substantial discussion in recent "drug design symposiums." As synthetic methodologies advance, this compound will likely maintain its status as a valuable tool for constructing biologically active molecules with improved pharmacokinetic properties and target selectivity.